Cas no 859027-14-8 (tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate
• CAS No: 859027-14-8
• MF: C₁₇H₂₆BrN₃O₂
• MW: 384.311243534088
• CID: 5628217
• PubChem ID: 140083857
• Update Time: 2025-06-12

tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 859027-14-8
• EN300-28302161
• tert-butyl N-{3-bromo-4-[(4-methylpiperazin-1-yl)methyl]phenyl}carbamate
• tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C17H26BrN3O2/c1-17(2,3)23-16(22)19-14-6-5-13(15(18)11-14)12-21-9-7-20(4)8-10-21/h5-6,11H,7-10,12H2,1-4H3,(H,19,22)
• InChI Key： GTEHRRGIPITPIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1CCN(C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 383.12084g/mol
• Monoisotopic Mass: 383.12084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate (CAS No. 859027-14-8)

tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate, with the CAS number 859027-14-8, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both a bromo substituent and a 4-methylpiperazine moiety in its structure makes it a valuable intermediate for designing bioactive molecules targeting various therapeutic areas.

In recent years, the demand for tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate has surged due to its role in the synthesis of kinase inhibitors and other small-molecule drugs. Researchers are particularly interested in its potential applications in oncology and neurology, aligning with the growing focus on precision medicine and targeted therapies. The compound's unique structural features, including the tert-butyl carbamate group, contribute to its stability and reactivity, making it a preferred choice for multi-step synthetic routes.

From a synthetic chemistry perspective, CAS 859027-14-8 serves as a key building block for constructing complex molecular architectures. Its brominated aromatic ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug development. Additionally, the 4-methylpiperazine segment enhances solubility and bioavailability, addressing critical challenges in drug formulation and ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

The compound's relevance extends to high-throughput screening and combinatorial chemistry, where it is employed to generate diverse libraries for hit identification. With the rise of AI-driven drug discovery and computational chemistry, tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate has gained attention as a scaffold for virtual screening and molecular docking studies. This aligns with the industry's shift toward data-driven research and automated synthesis platforms.

Quality control and analytical characterization of 859027-14-8 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions, including cryopreservation and lyophilization, further enhances its utility in long-term studies.

In summary, tert-butyl N-{3-bromo-4-(4-methylpiperazin-1-yl)methylphenyl}carbamate (CAS No. 859027-14-8) represents a cornerstone in contemporary medicinal chemistry. Its multifaceted applications, from drug design to chemical biology, underscore its importance in advancing scientific innovation. As the pharmaceutical industry continues to evolve, this compound will likely remain a focal point for researchers exploring novel therapeutic strategies.